N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C24H22N4O4S/c1-16-9-10-17(2)21(15-16)23-26-27-24(32-23)25-22(29)18-11-13-20(14-12-18)33(30,31)28(3)19-7-5-4-6-8-19/h4-15H,1-3H3,(H,25,27,29)
• InChI Key: NRTNPNIVHXABRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H22N4O4S
• Molecular Weight: 462.5 g/mol

Description

N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C24H22N4O4S and its molecular weight is 462.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Evaluation

Compounds with 1,3,4-oxadiazol moieties have been synthesized and evaluated for their potential anticancer activities. For instance, a series of substituted benzamides incorporating the 1,3,4-oxadiazol structure were designed, synthesized, and tested against various cancer cell lines. These compounds displayed moderate to excellent anticancer activities, with some derivatives showing higher effectiveness than reference drugs in inhibiting cancer cell growth (Ravinaik et al., 2021).

Structural and Biological Studies

Derivatives of 1,3,4-oxadiazole, such as 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have been synthesized, characterized, and analyzed for their structural properties using techniques like X-ray diffraction. These compounds exhibited intermolecular hydrogen bonds and were assessed for biological activities, including antioxidant and antibacterial properties, showing significant activity against specific strains of bacteria (Karanth et al., 2019).

Antimycobacterial Screening

New amide derivatives containing the 1,3,4-oxadiazol moiety were synthesized and evaluated for their antimycobacterial activities against Mycobacterium tuberculosis. Some of these compounds demonstrated promising lead molecule characteristics for further drug development due to their significant antimycobacterial activity and low toxicity against normal cell lines (Nayak et al., 2016).

Synthesis and Characterization for Material Science

Novel polyimides containing 1,3,4-oxadiazole and pyridine moieties were synthesized for potential applications in material science, such as the removal of metal ions from aqueous solutions. These polymers exhibited good solubility, thermal stability, and adsorption capacity, making them suitable for environmental remediation processes (Mansoori & Ghanbari, 2015).